molecular formula C9H2Cl2F2N2O2 B8242143 6,8-Dichloro-2,2-difluoro-[1,3]dioxolo[4,5-g]quinazoline

6,8-Dichloro-2,2-difluoro-[1,3]dioxolo[4,5-g]quinazoline

Cat. No.: B8242143
M. Wt: 279.02 g/mol
InChI Key: AAMCAQNDENGZAK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Properties

IUPAC Name

6,8-dichloro-2,2-difluoro-[1,3]dioxolo[4,5-g]quinazoline
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H2Cl2F2N2O2/c10-7-3-1-5-6(17-9(12,13)16-5)2-4(3)14-8(11)15-7/h1-2H
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AAMCAQNDENGZAK-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=C2C(=CC3=C1OC(O3)(F)F)N=C(N=C2Cl)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H2Cl2F2N2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

279.02 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

The synthesis of 6,8-Dichloro-2,2-difluoro-[1,3]dioxolo[4,5-g]quinazoline typically involves multiple steps, starting from readily available precursors. One common synthetic route includes the following steps:

    Formation of the Quinazoline Core: The quinazoline core can be synthesized through the cyclization of appropriate precursors under acidic or basic conditions.

    Introduction of Chlorine and Fluorine Atoms: Chlorination and fluorination reactions are carried out using reagents such as thionyl chloride (SOCl2) and sulfur tetrafluoride (SF4) under controlled conditions to introduce the chlorine and fluorine atoms at specific positions on the quinazoline ring.

    Formation of the Dioxolo Ring: The dioxolo ring is formed by reacting the intermediate compound with appropriate reagents under specific conditions.

Industrial production methods for this compound may involve optimization of these steps to achieve higher yields and purity, as well as the use of advanced techniques such as continuous flow synthesis.

Chemical Reactions Analysis

6,8-Dichloro-2,2-difluoro-[1,3]dioxolo[4,5-g]quinazoline undergoes various chemical reactions, including:

    Substitution Reactions: The chlorine and fluorine atoms can be substituted with other functional groups using nucleophilic substitution reactions. Common reagents for these reactions include sodium methoxide (NaOCH3) and potassium tert-butoxide (KOtBu).

    Oxidation and Reduction Reactions: The compound can undergo oxidation and reduction reactions under appropriate conditions. For example, oxidation can be carried out using reagents such as potassium permanganate (KMnO4), while reduction can be achieved using hydrogen gas (H2) in the presence of a catalyst.

    Cyclization Reactions: The compound can participate in cyclization reactions to form more complex structures.

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

6,8-Dichloro-2,2-difluoro-[1,3]dioxolo[4,5-g]quinazoline has a wide range of scientific research applications, including:

Mechanism of Action

The mechanism of action of 6,8-Dichloro-2,2-difluoro-[1,3]dioxolo[4,5-g]quinazoline involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

6,8-Dichloro-2,2-difluoro-[1,3]dioxolo[4,5-g]quinazoline can be compared with other similar compounds, such as:

    6,8-Dichloro-2,2-difluoroquinazoline: This compound lacks the dioxolo ring, which may affect its reactivity and biological activity.

    6,8-Dichloroquinazoline: This compound lacks both the dioxolo ring and the fluorine atoms, making it less reactive in certain chemical reactions.

    2,2-Difluoro-[1,3]dioxolo[4,5-g]quinazoline:

The uniqueness of 6,8-Dichloro-2,2-difluoro-[1,3]dioxolo[4,5-g]quinazoline lies in its combination of chlorine, fluorine, and dioxolo ring, which imparts distinct chemical and biological properties.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.